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Compound of Interest

Compound Name: Bisoctrizole

Cat. No.: B1663556 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Bisoctrizole (CAS 103597-

45-1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the physicochemical data for the

compound with CAS number 103597-45-1, correctly identified as Bisoctrizole. It is crucial to

note that this CAS number has been occasionally misattributed to Teriflunomide; however, the

correct CAS number for Teriflunomide is 163451-81-8.[1][2][3] This document focuses

exclusively on Bisoctrizole, a potent broad-spectrum ultraviolet (UV) filter.

Bisoctrizole is a benzotriazole-based organic compound utilized in sunscreens and other

skincare products to provide protection against harmful UV radiation.[4] Its unique hybrid

mechanism, which involves the absorption, reflection, and scattering of both UVA and UVB

rays, sets it apart from many other organic UV filters. This guide details its physicochemical

properties, experimental protocols for their determination, and a visualization of its mechanism

of action.

Physicochemical Data
The quantitative physicochemical properties of Bisoctrizole are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

IUPAC Name

2,2′-Methylenebis[6-(2H-1,2,3-

benzotriazol-2-yl)-4-(2,4,4-

trimethylpentan-2-yl)phenol]

Synonyms

Tinosorb M, Methylene Bis-

Benzotriazolyl

Tetramethylbutylphenol, UV-

360

CAS Number 103597-45-1

Molecular Formula C₄₁H₅₀N₆O₂

Molecular Weight 658.89 g/mol

Appearance
White to light yellow

solid/powder

Melting Point 195 - 199 °C

Solubility

- Water: < 5 ng/L at 25 °C

(practically insoluble) - DMSO:

< 1 mg/mL (slightly soluble)

logP (octanol/water) 12.7 (calculated)

Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific data. This

section outlines protocols for the synthesis and analysis of Bisoctrizole.

Synthesis and Purification of Bisoctrizole
A representative experimental protocol for the synthesis and purification of Bisoctrizole (UV-

360) is as follows:

Synthesis Procedure:
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In a 500 mL three-necked flask equipped with a stirrer, thermometer, and distillation receiver,

add 323 g of 2-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol (UV-329), 4 g of

powdered sodium hydroxide, 128 g of bis(di-n-propylamino)methane, and 15 g of

tetrabutylammonium bromide.

Heat the reaction mixture to 130°C under reduced pressure (100 mmHg) with continuous

stirring.

Collect the di-n-propylamine that results from the reaction by distillation.

After 2 hours, stop heating and release the vacuum.

Purification Procedure:

Cool the reaction system to 110°C and slowly add 500 g of toluene to dissolve all solids.

Once completely dissolved, lower the system temperature to 90°C.

Slowly add approximately 40 g of 18% aqueous hydrochloric acid dropwise while stirring until

the reaction system is neutral.

Transfer the mixture to a beaker and cool in an ice-water bath for 4-5 hours to induce

crystallization.

Collect the crystals by filtration.

Wash the collected crystals twice with 150 mL of deionized water and then twice with 250 mL

of methanol.

Dry the final product at 100-110°C to obtain pure Bisoctrizole.

High-Performance Liquid Chromatography (HPLC)
Analysis
A general method for the analysis of Bisoctrizole in a sample is as follows:

Column: A reverse-phase (RP) HPLC column, such as Newcrom R1, can be utilized.
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Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid like phosphoric acid. For

Mass Spectrometry (MS) compatibility, formic acid should be used instead of phosphoric

acid.

Detection: A Diode Array Detector (DAD) can be used for quantification.

Procedure: A sample containing Bisoctrizole is dissolved in a suitable solvent (e.g.,

tetrahydrofuran) and injected into the HPLC system. The concentration is determined by

comparing the peak area of the sample to that of a known standard. Commercial technical-

grade bisoctrizole typically has an assay by HPLC of greater than or equal to 98.0% w/w.

General Protocol for UV Filter Efficacy Testing
The efficacy of a UV filter like Bisoctrizole in a sunscreen formulation can be assessed as

follows:

Sample Preparation: Prepare a formulation containing a known concentration of

Bisoctrizole.

Application: Apply a uniform layer of the formulation to a suitable substrate, such as a quartz

plate or a specific type of skin-mimicking membrane.

UV-Vis Spectroscopy: Use a UV-Vis spectrophotometer equipped with an integrating sphere

to measure the transmittance of UV radiation through the sample-coated substrate over the

UVA and UVB range (290-400 nm).

Calculation of Sun Protection Factor (SPF): The in vitro SPF can be calculated from the

transmittance data using standardized equations that take into account the erythemal action

spectrum and the solar spectral irradiance.

Photostability Testing: To assess photostability, the sample is exposed to a controlled dose of

UV radiation from a solar simulator, and the UV-Vis spectrum is measured again to

determine any degradation of the UV filter.

Mechanism of Action and Experimental Workflow
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Unlike pharmaceutical compounds that interact with specific biological signaling pathways,

Bisoctrizole's primary function is to protect against UV radiation through a combination of

physical and chemical mechanisms.

Bisoctrizole is considered a hybrid UV absorber because it combines the properties of both

organic (chemical) and inorganic (physical) sunscreens. Its mechanism involves:

UV Absorption: The benzotriazole moieties in the molecule absorb high-energy UV photons,

causing electronic transitions. This energy is then dissipated as heat, a less harmful form of

energy.

UV Scattering and Reflection: Bisoctrizole is formulated as microfine organic particles (<

200 nm). These particles physically scatter and reflect a portion of the incoming UV radiation,

similar to inorganic filters like titanium dioxide and zinc oxide.

This dual mechanism provides broad-spectrum protection against both UVA and UVB radiation.

UV Radiation Protection Mechanisms
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Caption: Mechanism of action for Bisoctrizole as a hybrid UV filter.
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Caption: General experimental workflow for testing UV filter efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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